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Compound of Interest

2-Chloro-2-ethoxyacetic acid ethyl
Compound Name:
ester

Cat. No.: B1585489

An In-Depth Technical Guide to Ethyl 2-Chloro-2-
Ethoxyacetate
Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, reactivity, and potential applications of ethyl 2-chloro-2-ethoxyacetate
(CAS No: 34006-60-5). This document is intended for researchers, scientists, and
professionals in the field of drug development and organic synthesis. The guide synthesizes
available technical data to offer field-proven insights into the handling and utilization of this
versatile chemical intermediate.

Introduction and Chemical Identity

Ethyl 2-chloro-2-ethoxyacetate is a halogenated ether ester that holds potential as a building
block in organic synthesis. Its structure, featuring a reactive a-chloro-a-ethoxy ester moiety,
presents a unique combination of functional groups for the construction of more complex
molecules. Understanding its fundamental properties is crucial for its effective application in
research and development.

Chemical Structure:

Figure 1: Chemical Structure of Ethyl 2-chloro-2-ethoxyacetate.
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Table 1: Chemical Identifiers

Identifier Value Reference
CAS Number 34006-60-5 [1]12]
Molecular Formula CeH11CIO3 [1][2]
Molecular Weight 166.6 g/mol [1112]
IUPAC Name ethyl 2-chloro-2-ethoxyacetate [2]

2-Chloro-2-ethoxyacetic acid
Synonyms ethyl ester, Ethyl [3]

chloro(ethoxy)acetate

Physical and Chemical Properties

The available data for the physical properties of ethyl 2-chloro-2-ethoxyacetate is somewhat
limited, with some values being estimates. This section consolidates the most reliable
information found.

Table 2: Physical Properties
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Property Value Reference
Clear colorless to orange-

Appearance o [1]
brown liquid

Boiling Point 234.82 °C (rough estimate) [4]

) 1.116 - 1.2277 g/lcm?3

Density _ [4][5]
(estimate)

Flash Point 84 °C [6]

Refractive Index 1.4307 [4]

N Insoluble in water; Soluble in
Solubility _ [6]
most organic solvents

Stable under normal
Stability conditions. Incompatible with [3]

strong oxidizing agents.

Synthesis of Ethyl 2-Chloro-2-Ethoxyacetate

While a specific, detailed experimental protocol for the synthesis of ethyl 2-chloro-2-
ethoxyacetate is not readily available in peer-reviewed literature, a plausible synthetic route
can be inferred from general organic chemistry principles. A common method for the
preparation of a-chloro-a-alkoxy esters involves the chlorination of the corresponding a-
hydroxy-a-alkoxy ester or the direct chlorination of an a-alkoxy ester.

Representative Synthesis Workflow:
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Figure 2: A representative workflow for the synthesis of ethyl 2-chloro-2-ethoxyacetate.
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Note on Synthesis: The direct chlorination of ethyl ethoxyacetate would be another potential
route. However, controlling the selectivity to achieve monochlorination at the a-position can be
challenging and may lead to byproducts. The choice of chlorinating agent and reaction
conditions would be critical to optimize the yield and purity of the desired product.

Reactivity and Mechanistic Insights

The reactivity of ethyl 2-chloro-2-ethoxyacetate is primarily dictated by the presence of the a-
chloro and ester functional groups. The chlorine atom at the a-position to the carbonyl group is

susceptible to nucleophilic substitution.
Nucleophilic Substitution:

The primary reaction pathway for this compound involves the displacement of the chloride ion
by a nucleophile. This is a classic SN2 reaction, facilitated by the electron-withdrawing nature

of the adjacent carbonyl and ethoxy groups.
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Figure 3: General mechanism for the nucleophilic substitution of ethyl 2-chloro-2-
ethoxyacetate.

The choice of nucleophile can range from simple anions like cyanide and azide to more
complex organic molecules such as amines, thiols, and carbanions. This reactivity makes ethyl
2-chloro-2-ethoxyacetate a potentially useful building block for introducing an ethoxyacetate

moiety into a target molecule.

Applications in Research and Drug Development

While specific examples of the use of ethyl 2-chloro-2-ethoxyacetate in the synthesis of
marketed drugs are not widely documented, its structural features suggest its utility as a
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chemical intermediate in medicinal chemistry and process development. Its potential
applications could include:

» Synthesis of Heterocycles: As a bifunctional molecule, it could be employed in the
construction of various heterocyclic ring systems, which are prevalent in many
pharmaceutical agents.

« Introduction of Side Chains: The ethoxyacetyl group can be a key structural motif in
biologically active molecules. This reagent provides a direct method for its incorporation.

o Fragment-Based Drug Discovery: As a small, functionalized molecule, it could be used in
fragment-based screening to identify new lead compounds.

It is important to note that its isomer, ethyl 2-chloroacetoacetate, is a widely used intermediate
in the synthesis of various pharmaceuticals, including some antimalarials and anti-inflammatory
agents. While structurally different, the synthetic utility of the acetoacetate derivative highlights
the potential value of functionalized a-chloro esters in drug discovery.

Safety, Handling, and Storage

As with any chemical reagent, proper safety precautions must be observed when handling
ethyl 2-chloro-2-ethoxyacetate.

Table 3: Hazard and Safety Information
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Category

Information

Reference

Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[1]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P280: Wear protective
gloves/protective clothing/eye
protection/face
protection.P302+P352: IF ON
SKIN: Wash with plenty of
soap and
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1]

Personal Protective Equipment
(PPE)

Safety glasses with side-
shields or goggles, protective
gloves, and a lab coat are
required. Work should be
conducted in a well-ventilated

fume hood.

[1]

Storage

Store in a tightly sealed
container in a cool, dry, and
well-ventilated area, away from
incompatible materials such as

strong oxidizing agents.

[3]

First Aid Measures:

 In case of skin contact: Immediately wash with plenty of soap and water.
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 In case of eye contact: Rinse cautiously with water for several minutes.
« If inhaled: Move the person into fresh air.

« |f swallowed: Do NOT induce vomiting. Seek immediate medical attention.

Conclusion

Ethyl 2-chloro-2-ethoxyacetate is a functionalized ester with potential applications in organic
synthesis. While detailed experimental data in the public domain is limited, this guide provides
a foundational understanding of its properties, expected reactivity, and safe handling
procedures. For researchers and drug development professionals, this compound represents a
potentially valuable, yet underexplored, tool for the synthesis of novel chemical entities. Further
research into its specific reactions and applications is warranted to fully elucidate its synthetic
utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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